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Introduction
Potassium nitrate (KNO₃), a crystalline salt with wide applications in pharmaceuticals,

agriculture, and chemical manufacturing, is generally considered to be only slightly

hygroscopic. However, a thorough understanding of its interaction with atmospheric moisture is

critical for ensuring product stability, quality, and performance. This technical guide provides an

in-depth analysis of the hygroscopic properties of potassium nitrate, detailing its critical

relative humidity, the factors influencing moisture sorption, and standardized experimental

protocols for its characterization.

Physicochemical Properties and Hygroscopicity
Potassium nitrate is a white, crystalline solid that is moderately soluble in water, with its

solubility increasing significantly with temperature.[1] While it is not highly sensitive to

atmospheric moisture under typical ambient conditions, its hygroscopic behavior becomes

significant at elevated relative humidities.

The Critical Relative Humidity (CRH) is a key parameter in defining the hygroscopic nature of a

water-soluble substance. It is the specific relative humidity of the surrounding atmosphere at a

given temperature, above which the material will begin to absorb a significant amount of

moisture, eventually leading to deliquescence—the process of dissolving in the absorbed water
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to form a solution.[2] Below its CRH, potassium nitrate will not absorb atmospheric moisture.

[2]

The hygroscopicity of potassium nitrate is influenced by several factors, including:

Temperature: The CRH of most salts, including potassium nitrate, generally decreases as

the temperature increases.[2]

Purity: The presence of impurities can significantly lower the CRH of potassium nitrate.

Mixtures with other salts: When mixed with other soluble salts, the resulting mixture typically

exhibits a lower CRH than that of the individual components.[2][3]

Physical Form: The particle size and surface area of the potassium nitrate crystals can

influence the rate of moisture absorption. For instance, atomized particles may show

continuous hygroscopic growth even below the distinct deliquescence point observed for

ground crystalline powder.[4]

Quantitative Data on Hygroscopicity
The following tables summarize key quantitative data related to the hygroscopic properties of

potassium nitrate.

Table 1: Critical Relative Humidity (CRH) of Pure Potassium Nitrate

Temperature (°C)
Critical Relative Humidity
(%)

Reference

30 90.5 [2]

Table 2: Relative Humidity over Saturated Potassium Nitrate Solutions at Various

Temperatures
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Temperature (°C) Relative Humidity (%) Reference

0 96.5 [5]

5 95.8 [5]

10 95.0 [5]

15 94.2 [5]

20 93.3 [5]

25 92.3 [5]

30 91.2 [5]

35 90.0 [5]

40 88.8 [5]

45 87.5 [5]

50 86.2 [5]

Table 3: Moisture Absorption of Potassium Nitrate under Specific Conditions

Relative Humidity
(%)

Exposure Time
(days)

Moisture Absorbed
(% w/w)

Reference

80 50 ~0.03 [1]

Experimental Protocols for Hygroscopicity
Determination
Accurate characterization of the hygroscopic nature of potassium nitrate requires

standardized experimental protocols. The following sections detail two common methods.

Gravimetric Method using Controlled Humidity
Environments
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This method involves exposing a sample to a constant relative humidity and measuring the

change in mass over time. Controlled humidity environments can be established using

saturated salt solutions in sealed desiccators or with a humidity chamber.

Materials and Apparatus:

Analytical balance (accurate to at least 0.1 mg)

Weighing containers (e.g., glass petri dishes)

Desiccators

Saturated salt solutions to achieve desired relative humidities (e.g., a saturated solution of

potassium nitrate itself can be used to maintain a specific RH[6][7])

Thermo-hygrometer for monitoring temperature and humidity

Drying oven

Procedure:

Sample Preparation: Accurately weigh a pre-determined amount of the potassium nitrate
sample into a clean, dry, and tared weighing container.

Initial Drying (Optional but Recommended): To establish a dry reference weight, place the

sample in a drying oven at a specified temperature (e.g., 105°C) until a constant weight is

achieved.[6] This step is crucial for accurate determination of moisture uptake.[8]

Exposure to Controlled Humidity: Place the weighing container with the dried sample into a

desiccator containing a saturated salt solution that maintains the desired relative humidity.

The desiccator should be sealed to ensure a stable environment. A thermo-hygrometer

should be placed inside to monitor the conditions.[8]

Gravimetric Monitoring: At predetermined time intervals, remove the sample from the

desiccator and quickly weigh it on the analytical balance. Record the mass.

Equilibrium Determination: Continue the process of exposure and weighing until the mass of

the sample becomes constant, indicating that it has reached equilibrium with the surrounding
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atmosphere.

Calculation of Moisture Sorption: The percentage of moisture absorbed is calculated using

the following formula:

% Moisture Sorption = [(W_t - W_0) / W_0] x 100

Where:

W_t is the mass of the sample at time 't'.

W_0 is the initial dry mass of the sample.

Dynamic Vapor Sorption (DVS) Analysis
DVS is a highly sensitive and automated gravimetric technique that measures the interaction of

a sample with a vapor or gas. It provides detailed information on sorption and desorption

kinetics and equilibrium behavior.

Apparatus:

Dynamic Vapor Sorption (DVS) instrument, which includes a microbalance, a humidity and

temperature-controlled chamber, and gas flow controllers.

Procedure:

Sample Preparation: A small amount of the potassium nitrate sample (typically a few

milligrams) is placed into the DVS sample pan.

Instrument Setup: The DVS instrument is programmed with a specific humidity and

temperature profile. A typical experiment involves a series of steps where the relative

humidity is incrementally increased and then decreased, while the temperature is held

constant.[9]

Drying/Equilibration: The sample is initially dried under a stream of dry nitrogen or air (0%

RH) to establish a baseline dry mass.[8]
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Sorption/Desorption Cycle: The instrument automatically exposes the sample to the pre-

programmed sequence of relative humidity levels. At each step, the sample is allowed to

equilibrate until a stable mass is recorded.[10]

Data Analysis: The DVS software records the mass change as a function of time and relative

humidity. This data is used to generate a moisture sorption isotherm, which is a plot of the

equilibrium moisture content (% weight change) against the relative humidity.[11]

Visualizations
The following diagrams, generated using the DOT language, illustrate key concepts and

workflows related to the hygroscopic nature of potassium nitrate.

Environmental Conditions Physical State of Potassium Nitrate

Relative Humidity < CRH Crystalline Solid
(Stable)

Relative Humidity ≥ CRH Surface Moisture Adsorption Aqueous Solution
(Deliquescence)

Click to download full resolution via product page

Figure 1: The process of deliquescence in potassium nitrate.
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Figure 2: Experimental workflow for gravimetric hygroscopicity testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://microbiozindia.com/innovative-approaches-to-analysing-moisture-interactions-in-pharmaceutical-materials-with-dynamic-vapor-sorption-dvs/
https://public.jenck.com/notijenck/uploads/propiedades-de-sorcion-de-humedad-de-los-materiales-farmaceuticos-estudiados-por-dvs.pdf
https://www.benchchem.com/product/b105494#understanding-the-hygroscopic-nature-of-potassium-nitrate
https://www.benchchem.com/product/b105494#understanding-the-hygroscopic-nature-of-potassium-nitrate
https://www.benchchem.com/product/b105494#understanding-the-hygroscopic-nature-of-potassium-nitrate
https://www.benchchem.com/product/b105494#understanding-the-hygroscopic-nature-of-potassium-nitrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105494?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

